Cas no 1220037-82-0 (N-Benzyl-N-methyl-3-piperidinamine dihydrochloride)
N-Benzyl-N-methyl-3-piperidinamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-BENZYL-N-METHYL-3-PIPERIDINAMINE DIHYDROCHLORIDE
- N-benzyl-N-methylpiperidin-3-amine dihydrochloride
- N-Benzyl-N-methyl-3-piperidinamine dihydrochloride
-
- Inchi: 1S/C13H20N2.2ClH/c1-15(13-8-5-9-14-10-13)11-12-6-3-2-4-7-12;;/h2-4,6-7,13-14H,5,8-11H2,1H3;2*1H
- InChI Key: RVECGOKOHDSVFK-UHFFFAOYSA-N
- SMILES: Cl.Cl.N(C)(CC1C=CC=CC=1)C1CNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 175
- Topological Polar Surface Area: 15.3
N-Benzyl-N-methyl-3-piperidinamine dihydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-Benzyl-N-methyl-3-piperidinamine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N041620-125mg |
N-Benzyl-N-methyl-3-piperidinamine dihydrochloride |
1220037-82-0 | 125mg |
$ 280.00 | 2022-06-03 | ||
| TRC | N041620-250mg |
N-Benzyl-N-methyl-3-piperidinamine dihydrochloride |
1220037-82-0 | 250mg |
$ 465.00 | 2022-06-03 | ||
| TRC | N041620-625mg |
N-Benzyl-N-methyl-3-piperidinamine dihydrochloride |
1220037-82-0 | 625mg |
$ 930.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1672521-5g |
N-benzyl-N-methylpiperidin-3-amine dihydrochloride |
1220037-82-0 | 98% | 5g |
¥6546.00 | 2024-08-09 |
N-Benzyl-N-methyl-3-piperidinamine dihydrochloride Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on N-Benzyl-N-methyl-3-piperidinamine dihydrochloride
N-Benzyl-N-methyl-3-piperidinamine dihydrochloride: A Comprehensive Overview
N-Benzyl-N-methyl-3-piperidinamine dihydrochloride (CAS no 1220037-82-0) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention for its potential applications in drug development. This compound, characterized by its piperidine core and functional groups, has been extensively studied for its pharmacological properties and therapeutic implications.
The molecular structure of N-Benzyl-N-methyl-3-piperidinamine dihydrochloride consists of a piperidine ring substituted with a benzyl group at the N1 position and a methyl group at the N2 position, with the addition of two hydrochloride salts. This configuration imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of the benzyl and methyl groups enhances the compound's solubility and reactivity, making it an attractive candidate for further chemical modifications.
In recent years, N-Benzyl-N-methyl-3-piperidinamine dihydrochloride has been explored in the context of developing novel therapeutic agents. Its structural features suggest potential applications in the treatment of neurological disorders, cardiovascular diseases, and other conditions where modulation of neurotransmitter systems is required. The compound's ability to interact with biological targets has been investigated through both computational modeling and experimental studies.
One of the most promising areas of research involving N-Benzyl-N-methyl-3-piperidinamine dihydrochloride is its role as a precursor in the synthesis of central nervous system (CNS) drugs. Piperidine derivatives are well-known for their ability to cross the blood-brain barrier, making them suitable candidates for treating neurological conditions such as depression, anxiety, and Parkinson's disease. The benzyl and methyl substituents on the piperidine ring may influence the compound's pharmacokinetic profile, potentially enhancing its bioavailability and efficacy.
Recent studies have also highlighted the compound's potential in cardiovascular research. The interaction between N-Benzyl-N-methyl-3-piperidinamine dihydrochloride and vascular smooth muscle cells has been examined, revealing properties that could be beneficial in managing conditions like hypertension and atherosclerosis. The compound's ability to modulate vascular tone and inflammation makes it a promising candidate for further development in this field.
The synthesis of N-Benzyl-N-methyl-3-piperidinamine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and asymmetric synthesis, have been employed to enhance the efficiency of production. These methods not only improve the scalability of the synthesis but also minimize byproduct formation, ensuring a more sustainable approach to pharmaceutical manufacturing.
In terms of pharmacological activity, N-Benzyl-N-methyl-3-piperidinamine dihydrochloride has demonstrated interesting interactions with various biological targets. Preliminary studies have shown that it may exhibit properties similar to those of known pharmacological agents used in treating neurological disorders. The compound's ability to bind to specific receptors and enzymes has been investigated through radioligand binding assays and functional assays, providing insights into its potential therapeutic mechanisms.
The development of new drugs often involves rigorous testing to evaluate their safety and efficacy before they can be approved for clinical use. In the case of N-Benzyl-N-methyl-3-piperidinamine dihydrochloride, preclinical studies have been conducted to assess its pharmacological effects, toxicity profiles, and potential side effects. These studies are crucial for understanding how the compound behaves in vivo and for identifying any risks associated with its use.
The future prospects for N-Benzyl-N-methyl-3-piperidinamine dihydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.
In conclusion, N-Benzyl-N-methyl-3-piperidinamine dihydrochloride (CAS no 1220037-82-0) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel drugs targeting neurological and cardiovascular diseases. With continued research and development, this compound is poised to make substantial contributions to medical science.
1220037-82-0 (N-Benzyl-N-methyl-3-piperidinamine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)